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Compound of Interest

Compound Name: AOH1160

Cat. No.: B2380465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and critical data for the preparation and

execution of in vivo animal studies using AOH1160, a first-in-class small molecule inhibitor of

Proliferating Cell Nuclear Antigen (PCNA).

Introduction
AOH1160 is a potent, orally available inhibitor that selectively targets a cancer-associated

isoform of PCNA (caPCNA).[1][2] PCNA is a critical protein in DNA synthesis and repair,

making it an essential target for cancer therapy.[1][3] AOH1160 has demonstrated selective

cytotoxicity against a broad range of cancer cells in vitro and suppression of tumor growth in

xenograft models, with minimal toxicity to nonmalignant cells.[3][4][5] These notes are intended

to guide researchers in the successful design and implementation of preclinical animal studies

with AOH1160.

Mechanism of Action
AOH1160 functions by interfering with the DNA replication process and blocking homologous

recombination (HR)-mediated DNA repair.[1][3][5] This disruption leads to an accumulation of

DNA damage, which triggers cell cycle arrest and ultimately induces apoptosis (programmed

cell death) in cancer cells.[4][5][6] Furthermore, AOH1160 has been shown to sensitize cancer

cells to conventional chemotherapeutic agents like cisplatin.[4][5]
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In Vivo Xenograft Study Workflow

1. Cell Culture & Preparation

2. Tumor Cell Implantation
(e.g., SK-N-AS, SK-N-BE2(c))

3. Allow Tumors to Establish

4. Randomize Animals into Groups
(Vehicle vs. AOH1160)

5. Daily Oral Gavage
(Vehicle or 40 mg/kg AOH1160)

6. Monitor Tumor Volume & Body Weight

  Repeat Daily

7. Study Endpoint Reached

Tumor size limit or
study duration met

8. Tissue Collection & Analysis
(Tumor Weight, IHC for pChk1, γH2A.X)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b2380465?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2380465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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